ethyl 2-amino-4-(2,6-dichlorophenyl)-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carboxylate

• IUPAC Name: ethyl 2-amino-4-(2,6-dichlorophenyl)-7-methyl-5-oxo-4H-pyrano[3,2-c]pyran-3-carboxylate
• InChI: InChI=1S/C18H15Cl2NO5/c1-3-24-17(22)15-14(12-9(19)5-4-6-10(12)20)13-11(26-16(15)21)7-8(2)25-18(13)23/h4-7,14H,3,21H2,1-2H3
• InChI Key: QWKGFZZTZICWPZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C(C1C3=C(C=CC=C3Cl)Cl)C(=O)OC(=C2)C)N
• Molecular Formula: C18H15Cl2NO5
• Molecular Weight: 396.2 g/mol

Description

Ethyl 2-amino-4-(2,6-dichlorophenyl)-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carboxylate is a useful research compound. Its molecular formula is C18H15Cl2NO5 and its molecular weight is 396.2g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

Ethyl 2-amino-4-(2,6-dichlorophenyl)-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carboxylate and its derivatives have been synthesized in various research studies. These compounds are involved in multi-component reactions (MCRs), which are important for the development of fluorinated fused heterocyclic compounds, a critical area in organic synthesis. For instance, Wang et al. (2012) synthesized derivatives using a one-pot three-component reaction promoted by ammonium acetate (Wang et al., 2012).

Applications in Heterocyclic Compound Synthesis

These compounds are significant in the synthesis of various heterocyclic compounds, which are crucial in pharmaceutical and chemical industries. For example, Hai et al. (2017) synthesized ethyl 6-amino-5-cyano-2-methyl-4-aryl-4H-pyran-3-carboxylates and converted them to other compounds, highlighting their versatility in heterocyclic compound synthesis (Hai et al., 2017).

Role in Antimicrobial and Anticancer Research

These compounds have potential applications in the development of new antimicrobial and anticancer agents. For instance, Hafez et al. (2016) synthesized derivatives from ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate, which showed promising antimicrobial and anticancer activities (Hafez et al., 2016).

Corrosion Inhibition

These derivatives are also used in the study of corrosion inhibition, particularly in the context of acid corrosion. Saranya et al. (2020) synthesized pyran derivatives and evaluated their efficiency in mitigating corrosion of mild steel in acidic solutions (Saranya et al., 2020).

Q & A

Q1: What is known about the structure of ethyl 2-amino-4-(2,6-dichlorophenyl)-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carboxylate?

A: The crystal structure of ethyl 2-amino-4-(2,6-dichlorophenyl)-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carboxylate has been determined using X-ray diffraction analysis []. The compound crystallizes in the monoclinic system, specifically in the space group P21/c. The unit cell dimensions are a = 7.423(5) Å, b = 27.798(3) Å, c = 9.550(2) Å, and β = 117.62(4)°. The unit cell volume is 1746.0(14) Å3, and it contains 4 molecules of the compound (Z = 4).